6''-O-Malonylglycitin

Specification

• Description: 6''-O-Malonylglycitin belongs to the class of organic compounds known as isoflavonoid o-glycosides. These are o-glycosylated derivatives of isoflavonoids, which are natural products derived from 3-phenylchromen-4-one. 6''-O-Malonylglycitin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 6''-O-malonylglycitin is primarily located in the cytoplasm. 6''-O-Malonylglycitin can be biosynthesized from glycitin. Outside of the human body, 6''-O-malonylglycitin can be found in a number of food items such as other soy product, soy milk, miso, and soy yogurt. This makes 6''-O-malonylglycitin a potential biomarker for the consumption of these food products.; Malonylglycitin is a glycosyloxyisoflavone that is glycitin substituted by a malonyl group at position 6''. It has a role as a plant metabolite. It is a glycosyloxyisoflavone, a hydroxyisoflavone, a malonate ester, a monosaccharide derivative and a methoxyisoflavone. It derives from a glycitin.
• CAS No.: 137705-39-6
• Molecular Formula: C₂₅H₂₄O₁₃
• Molecular Weight: 532.4 g/mol
• IUPAC Name: 3-oxo-3-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[3-(4-hydroxyphenyl)-6-methoxy-4-oxochromen-7-yl]oxyoxan-2-yl]methoxy]propanoic acid
• Standard InChI: InChI=1S/C25H24O13/c1-34-16-6-13-15(35-9-14(21(13)30)11-2-4-12(26)5-3-11)7-17(16)37-25-24(33)23(32)22(31)18(38-25)10-36-20(29)8-19(27)28/h2-7,9,18,22-26,31-33H,8,10H2,1H3,(H,27,28)/t18-,22-,23+,24-,25-/m1/s1
• Standard InChI Key: OWMHCYFEIJPHFB-GOZZSVHWSA-N
• Isomeric SMILES: COC1=C(C=C2C(=C1)C(=O)C(=CO2)C3=CC=C(C=C3)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)COC(=O)CC(=O)O)O)O)O
• SMILES: COC1=C(C=C2C(=C1)C(=O)C(=CO2)C3=CC=C(C=C3)O)OC4C(C(C(C(O4)COC(=O)CC(=O)O)O)O)O
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=O)C(=CO2)C3=CC=C(C=C3)O)OC4C(C(C(C(O4)COC(=O)CC(=O)O)O)O)O
• Melting Point: 162°C